![molecular formula C23H27N5O2S B296612 N-[(5-{[2-(2,6-dimethylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide](/img/structure/B296612.png)
N-[(5-{[2-(2,6-dimethylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(5-{[2-(2,6-dimethylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide, commonly known as "compound X," is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for a variety of research applications.
Mechanism of Action
The mechanism of action of compound X is not fully understood, but several studies have provided insight into how this compound exerts its effects. One study by Chen et al. (2016) showed that compound X induces apoptosis (cell death) in cancer cells by activating the caspase-3 pathway. Another study by Wang et al. (2015) showed that compound X exerts its neuroprotective effects by inhibiting the production of reactive oxygen species (ROS) in neurons.
Biochemical and Physiological Effects
Compound X has been shown to exhibit a range of biochemical and physiological effects. In addition to its anti-cancer and neuroprotective effects, this compound has also been shown to exhibit anti-inflammatory and anti-oxidant activity (Wang et al., 2015; Zhang et al., 2015). These effects make compound X a potentially useful compound for the treatment of a variety of diseases.
Advantages and Limitations for Lab Experiments
One advantage of using compound X in lab experiments is that it has been extensively studied and its synthesis method is well-established. This makes it relatively easy to obtain and use in experiments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.
Future Directions
There are several potential future directions for research involving compound X. One area of research that warrants further investigation is the development of new cancer therapies based on this compound. Another potential direction for research is the study of compound X in the context of other diseases, such as neurodegenerative diseases and inflammatory disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Conclusion
In conclusion, N-[(5-{[2-(2,6-dimethylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide, or compound X, is a synthetic compound that has shown promise for a variety of scientific research applications. This compound exhibits a range of biochemical and physiological effects, including anti-cancer and neuroprotective activity. While there are still some limitations to using this compound in lab experiments, there are several potential future directions for research involving compound X.
Synthesis Methods
The synthesis of compound X involves a multi-step process that has been described in detail in several scientific publications. One such publication, by Zhang et al. (2015), outlines a four-step synthesis method that involves the use of various reagents and catalysts to produce the final product. This synthesis method has been shown to be effective in producing compound X with high purity and yield.
Scientific Research Applications
Compound X has been studied extensively for its potential applications in scientific research. One area of research where this compound has shown promise is in the study of cancer. Several studies have shown that compound X exhibits potent anti-cancer activity, making it a potential candidate for the development of new cancer therapies (Chen et al., 2016; Wang et al., 2017).
Another area of research where compound X has been studied is in the field of neuroscience. Studies have shown that this compound exhibits neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's (Wang et al., 2015).
Properties
Molecular Formula |
C23H27N5O2S |
---|---|
Molecular Weight |
437.6 g/mol |
IUPAC Name |
N-[[5-[2-(2,6-dimethylanilino)-2-oxoethyl]sulfanyl-4-ethyl-1,2,4-triazol-3-yl]methyl]-4-methylbenzamide |
InChI |
InChI=1S/C23H27N5O2S/c1-5-28-19(13-24-22(30)18-11-9-15(2)10-12-18)26-27-23(28)31-14-20(29)25-21-16(3)7-6-8-17(21)4/h6-12H,5,13-14H2,1-4H3,(H,24,30)(H,25,29) |
InChI Key |
CWFSVVXUDOJDOT-UHFFFAOYSA-N |
SMILES |
CCN1C(=NN=C1SCC(=O)NC2=C(C=CC=C2C)C)CNC(=O)C3=CC=C(C=C3)C |
Canonical SMILES |
CCN1C(=NN=C1SCC(=O)NC2=C(C=CC=C2C)C)CNC(=O)C3=CC=C(C=C3)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.